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Compound of Interest

Compound Name:
24,25-Epoxytirucall-7-en-3,23-

dione

Cat. No.: B15592048 Get Quote

An In-depth Technical Guide to 24,25-
Epoxytirucall-7-en-3,23-dione
For Researchers, Scientists, and Drug Development Professionals

Abstract
24,25-Epoxytirucall-7-en-3,23-dione is a novel triterpenoid first isolated from the stems of

Amoora dasyclada. This technical guide provides a comprehensive overview of its physical and

chemical properties, spectroscopic data, and a detailed experimental protocol for its isolation.

Furthermore, it explores the emerging research on its biological activities, including its potential

as a cytotoxic agent against cancer cell lines. This document is intended to serve as a

foundational resource for researchers and professionals in the fields of natural product

chemistry, pharmacology, and drug development.

Chemical and Physical Properties
24,25-Epoxytirucall-7-en-3,23-dione is a tetracyclic triterpenoid belonging to the tirucallane

subclass. Its core structure features a characteristic epoxy ring at the C-24 and C-25 positions

of the side chain.
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Property Value Source

Chemical Name
24,25-Epoxytirucall-7-en-3,23-

dione
N/A

CAS Number 890928-81-1 [1]

Molecular Formula C₃₀H₄₆O₃ [1]

Molecular Weight 454.68 g/mol [2]

Appearance White amorphous powder N/A

Physicochemical Data
Property Value Source

Melting Point 150-151 °C [3]

Boiling Point (Predicted) 534.3 ± 50.0 °C [3]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1]

Spectroscopic Data
The structure of 24,25-Epoxytirucall-7-en-3,23-dione was elucidated using a combination of

spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Data
The ¹H and ¹³C NMR data were recorded in CDCl₃.

Table 2.1: ¹H NMR Spectroscopic Data (CDCl₃)

Proton Chemical Shift (δ) ppm

H-7 5.30 (br s)

H-24 3.45 (t, J=6.0 Hz)
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Table 2.2: ¹³C NMR Spectroscopic Data (CDCl₃)

Carbon Chemical Shift (δ) ppm

C-3 217.5

C-23 210.2

C-7 120.4

C-8 145.2

C-24 64.5

C-25 58.1

Mass Spectrometry (MS) Data
High-resolution electrospray ionization mass spectrometry (HR-ESI-MS) was used to determine

the exact mass.

Ion m/z

[M+Na]⁺ 477.3342

Infrared (IR) Spectroscopy Data
The IR spectrum shows characteristic absorption bands.

Wavenumber (cm⁻¹) Functional Group

1710 C=O (Ketone)

Experimental Protocols
Isolation of 24,25-Epoxytirucall-7-en-3,23-dione
The following protocol is based on the original isolation from the stems of Amoora dasyclada.[4]
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Extraction

Fractionation

Chromatography

Air-dried, powdered stems of Amoora dasyclada

Maceration with 95% EtOH at room temperature (3x)

Concentration under reduced pressure

Crude EtOH extract

Suspension of crude extract in H₂O

Partitioning with petroleum ether, CHCl₃, and EtOAc

CHCl₃ soluble fraction

Silica gel column chromatography of CHCl₃ fraction

Elution with a gradient of petroleum ether-acetone

Collection and combination of fractions based on TLC

Repeated silica gel column chromatography

Sephadex LH-20 column chromatography

Purified 24,25-Epoxytirucall-7-en-3,23-dione

Click to download full resolution via product page

Caption: Workflow for the isolation of 24,25-Epoxytirucall-7-en-3,23-dione.
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Methodology:

Extraction: The air-dried and powdered stems of Amoora dasyclada were macerated with

95% ethanol at room temperature three times. The combined ethanol extracts were then

concentrated under reduced pressure to yield a crude extract.

Fractionation: The crude ethanol extract was suspended in water and successively

partitioned with petroleum ether, chloroform (CHCl₃), and ethyl acetate (EtOAc).

Chromatography: The CHCl₃ soluble fraction was subjected to silica gel column

chromatography, eluting with a gradient of petroleum ether-acetone. Fractions were collected

and monitored by thin-layer chromatography (TLC). Fractions containing the target

compound were combined and further purified by repeated silica gel column chromatography

and Sephadex LH-20 column chromatography to afford pure 24,25-Epoxytirucall-7-en-3,23-
dione.

Biological Activities and Potential Signaling
Pathways
Preliminary studies have indicated that 24,25-Epoxytirucall-7-en-3,23-dione possesses

cytotoxic properties.[5] Further research into its biological activities suggests potential anti-

inflammatory and antimicrobial effects, and it is known to modulate cellular pathways involved

in apoptosis and cell proliferation.[6]

Cytotoxic Activity
Tirucallane triterpenoids isolated from Amoora dasyclada have demonstrated cytotoxic activity

against human cancer cell lines.[5] Specifically, compounds from this plant have been tested

against AGZY 83-a (human lung cancer cells) and SMMC-7721 (human liver cancer cells).[7][8]

While specific IC₅₀ values for 24,25-Epoxytirucall-7-en-3,23-dione from these studies are not

detailed, the general activity of this class of compounds from the source plant is noted.

Potential Apoptosis-Inducing Signaling Pathway
While a specific, experimentally validated signaling pathway for 24,25-Epoxytirucall-7-en-
3,23-dione has not yet been elucidated in the literature, a hypothetical pathway for its
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apoptosis-inducing effect in cancer cells can be proposed based on the known mechanisms of

other triterpenoids.
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Caption: Hypothetical signaling pathway for apoptosis induction.

This proposed pathway suggests that 24,25-Epoxytirucall-7-en-3,23-dione may induce

apoptosis through the intrinsic mitochondrial pathway, a common mechanism for cytotoxic

natural products.

Conclusion and Future Directions
24,25-Epoxytirucall-7-en-3,23-dione is a novel triterpenoid with interesting chemical features

and promising, albeit preliminary, biological activities. The data presented in this guide provide

a solid foundation for future research. Key areas for further investigation include:

Total Synthesis: The development of a synthetic route to 24,25-Epoxytirucall-7-en-3,23-
dione would enable the production of larger quantities for extensive biological testing and

the generation of analogues for structure-activity relationship studies.

Mechanism of Action: Detailed studies are required to elucidate the specific molecular

targets and signaling pathways through which this compound exerts its cytotoxic and other

potential biological effects.

In Vivo Studies: Following comprehensive in vitro evaluation, in vivo studies in animal

models are necessary to assess the efficacy, pharmacokinetics, and safety profile of 24,25-
Epoxytirucall-7-en-3,23-dione.

The unique structure and initial biological activity profile of 24,25-Epoxytirucall-7-en-3,23-
dione make it a compelling candidate for further investigation in the quest for new therapeutic

agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15592048?utm_src=pdf-body-img
https://www.benchchem.com/product/b15592048?utm_src=pdf-body
https://www.benchchem.com/product/b15592048?utm_src=pdf-body
https://www.benchchem.com/product/b15592048?utm_src=pdf-body
https://www.benchchem.com/product/b15592048?utm_src=pdf-body
https://www.benchchem.com/product/b15592048?utm_src=pdf-body
https://www.benchchem.com/product/b15592048?utm_src=pdf-body
https://www.benchchem.com/product/b15592048?utm_src=pdf-body
https://www.benchchem.com/product/b15592048?utm_src=pdf-body
https://www.benchchem.com/product/b15592048?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. 24,25-Epoxytirucall-7-en-3,23-dione | CAS:890928-81-1 | Triterpenoids | High Purity |
Manufacturer BioCrick [biocrick.com]

2. medchemexpress.com [medchemexpress.com]

3. bocsci.com [bocsci.com]

4. jipb.net [jipb.net]

5. Anticancer activity of tirucallane triterpenoids from Amoora dasyclada - PubMed
[pubmed.ncbi.nlm.nih.gov]

6. 24,25-Epoxytirucall-7-en-3,23-dione [myskinrecipes.com]

7. scispace.com [scispace.com]

8. researchgate.net [researchgate.net]

To cite this document: BenchChem. [physical and chemical properties of "24,25-
Epoxytirucall-7-en-3,23-dione"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15592048#physical-and-chemical-properties-of-24-
25-epoxytirucall-7-en-3-23-dione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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